Cas no 218772-65-7 (1-(1H-indol-3-yl)cyclobutane-1-carbonitrile)

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile is a synthetic organic compound characterized by its indole substituent and cyclic structure. This compound exhibits significant advantages in pharmaceutical and medicinal chemistry, including high purity and excellent stability. Its unique structure allows for versatile synthetic transformations, making it a valuable building block in the synthesis of complex organic molecules.

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile structure

218772-65-7 structure

Product Name:1-(1H-indol-3-yl)cyclobutane-1-carbonitrile

CAS No:218772-65-7

MF:C₁₃H₁₂N₂

MW:196.247782707214

CID:5930544

PubChem ID:83699040

Update Time:2025-06-20

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarbonitrile, 1-(1H-indol-3-yl)-
- 1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
- EN300-1831155
- 218772-65-7
- Inchi： 1S/C13H12N2/c14-9-13(6-3-7-13)11-8-15-12-5-2-1-4-10(11)12/h1-2,4-5,8,15H,3,6-7H2
- InChI Key： OVRVFNIHDSNYQN-UHFFFAOYSA-N
- SMILES： C1(C2C3=C(NC=2)C=CC=C3)(C#N)CCC1

Computed Properties

Exact Mass: 196.100048391g/mol
Monoisotopic Mass: 196.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 39.6Å²

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 428.8±28.0 °C(Predicted)
pka: 17.14±0.30(Predicted)

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1831155-1g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	1g	$1315.0	2023-09-19
Enamine	EN300-1831155-5g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	5g	$3812.0	2023-09-19
Enamine	EN300-1831155-10g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	10g	$5652.0	2023-09-19
Enamine	EN300-1831155-0.05g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	0.05g	$1104.0	2023-09-19
Enamine	EN300-1831155-0.1g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	0.1g	$1157.0	2023-09-19
Enamine	EN300-1831155-0.25g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	0.25g	$1209.0	2023-09-19
Enamine	EN300-1831155-0.5g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	0.5g	$1262.0	2023-09-19
Enamine	EN300-1831155-1.0g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	1g	$1315.0	2023-06-02
Enamine	EN300-1831155-2.5g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	2.5g	$2576.0	2023-09-19
Enamine	EN300-1831155-5.0g	1-(1H-indol-3-yl)cyclobutane-1-carbonitrile	218772-65-7	5g	$3812.0	2023-06-02